Cas no 4668-82-0 (Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester)

4668-82-0 structure
Product name:Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester
CAS No:4668-82-0
MF:C11H15NO3
MW:209.241703271866
CID:1522587
Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester
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- Inchi: 1S/C11H15NO3/c1-2-15-10(14)11(7-4-8-12)6-3-5-9(11)13/h2-7H2,1H3
- InChI Key: QQUGUGHXCWHGLG-UHFFFAOYSA-N
- SMILES: C1(CCC#N)(C(OCC)=O)CCCC1=O
Computed Properties
- Exact Mass: 209.10525
Experimental Properties
- Density: 1.109 g/cm3(Temp: 7.5 °C)
- Boiling Point: 187-188 °C(Press: 12 Torr)
- PSA: 67.16
Cyclopentanecarboxylic acid, 1-(2-cyanoethyl)-2-oxo-, ethyl ester Related Literature
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Jie Yang,Yuxiang Mo,K. C. Lau,Y. Song,X. M. Qian,C. Y. Ng Phys. Chem. Chem. Phys., 2005,7, 1518-1526
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P. Rogelio Escamilla,Yanming Shen,Quanjuan Zhang,Derek S. Hernandez,Cecil J. Howard,Daria Y. Filonov,Alexander V. Kinev,Jason B. Shear,Eric V. Anslyn Chem. Sci., 2020,11, 1394-1403
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Iain McKenzie,Paul W. Percival,Jason A. C. Clyburne Chem. Commun., 2005, 1134-1136
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Noriyoshi Arai,Yusei Kobayashi,Kenji Yasuoka Nanoscale, 2020,12, 6691-6698
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Thamina Akther,Carl Redshaw,Takehiko Yamato Mater. Chem. Front., 2021,5, 2173-2200
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7. 3-Selenocyanate-indoles as new agents for the treatment of superficial and mucocutaneous infections†Priscilla Maciel Quatrin,Daiane Flores Dalla Lana,Luana Candice Genz Bazana,Luis Flávio Souza de Oliveira,Mario Lettieri Teixeira,Edilma Elaine Silva,William Lopes,Rômulo Faria Santos Canto New J. Chem., 2019,43, 926-933
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Qingxia Duan,Hanchuang Zhu,Caiyun Liu,Ruifang Yuan,Zhaotong Fang,Zuokai Wang,Pan Jia,Zilu Li,Wenlong Sheng,Baocun Zhu Analyst, 2019,144, 1426-1432
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G. Gomathi,T. Srinivasan,D. Velmurugan,R. Gopalakrishnan RSC Adv., 2015,5, 44742-44748
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Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
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